Cas no 5122-07-6 (1-Ethynyl-2,3,4,5,6-pentafluorobenzene)

• Product Name: 1-Ethynyl-2,3,4,5,6-pentafluorobenzene
• CAS No: 5122-07-6
• MF: C₈HF₅
• MW: 192.085559606552
• MDL: MFCD08703496
• CID: 934988
• PubChem ID: 5245965
• Update Time: 2025-09-23

1-Ethynyl-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-2,3,4,5,6-pentafluoro-benzene
• PENTAFLUOROPHENYLACETYLENE
• 2,3,4,5,6-pentafluorophenylacetylene
• 2,3,4,5,6-pentafluorophenylacetylide
• monoethynylpentafluorobenzene
• pentafluorophenyl-C*CH
• pentafluorophenylethyne
• 5122-07-6
• (Pentafluorophenyl)acetylene
• DTXSID00412942
• MFCD08703496
• Pentafluorophenylacetylide
• SCHEMBL952555
• AKOS006289770
• CS-0311809
• 1-ethynyl-2,3,4,5,6-pentafluorobenzene
• Ethynylpentafluorobenzene
• 1-Ethynyl-2,3,4,5,6-pentafluorobenzene

• MDL： MFCD08703496
• Inchi： 1S/C8HF5/c1-2-3-4(9)6(11)8(13)7(12)5(3)10/h1H
• InChI Key： PBEXVWXHXPEARD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C#C)F)F)F)F

Computed Properties

• Exact Mass: 192.00000
• Monoisotopic Mass: 191.99984084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.36340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Ethynyl-2,3,4,5,6-pentafluorobenzene

1-Ethynyl-2,3,4,5,6-Pentafluoro-Benzene (CAS No. 5122-07-6): A Comprehensive Overview

1-Ethynyl-2,3,4,5,6-pentafluoro-benzene (CAS No. 5122-07-6) is a highly fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its pentafluorophenyl group and an ethynyl substituent, which endow it with exceptional reactivity and stability.

The synthesis of 1-ethynyl-2,3,4,5,6-pentafluoro-benzene has been a subject of extensive research. One of the most common methods involves the reaction of pentafluorophenylacetylene with a suitable catalyst. The robust nature of the C-F bonds in the pentafluorophenyl group makes this compound highly resistant to nucleophilic attack, while the presence of the ethynyl group provides a reactive site for further functionalization.

In the realm of materials science, 1-ethynyl-2,3,4,5,6-pentafluoro-benzene has shown promise as a building block for the synthesis of advanced functional materials. Its high fluorine content imparts excellent thermal stability and chemical inertness, making it suitable for applications in high-performance polymers and coatings. Recent studies have demonstrated that 1-ethynyl-2,3,4,5,6-pentafluoro-benzene can be used to create novel fluorinated polymers with enhanced mechanical properties and reduced surface energy.

In the pharmaceutical industry, 1-ethynyl-2,3,4,5,6-pentafluoro-benzene has been explored as a key intermediate in the synthesis of various drugs. The unique electronic properties of the pentafluorophenyl group can influence the pharmacokinetics and pharmacodynamics of drug molecules. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of 1-ethynyl-2,3,4,5,6-pentafluoro-benzene exhibited potent antiviral activity against several RNA viruses. The high lipophilicity and low polar surface area of these derivatives enhance their ability to penetrate cell membranes and target viral replication processes.

Another area where 1-ethynyl-2,3,4,5,6-pentafluoro-benzene has shown potential is in the field of organic electronics. The combination of its high electron affinity and low bandgap makes it an attractive candidate for use in organic semiconductors and photovoltaic materials. Researchers at the University of California have developed a series of conjugated polymers incorporating 1-ethynyl-2,3,4,5,6-pentafluoro-benzene units that exhibit excellent charge transport properties and high photovoltaic efficiency.

The environmental impact of 1-ethynyl-2,3,4,5,6-pentafluoro-benzene is also an important consideration. While its high stability and low reactivity make it less prone to degradation in natural environments, there is ongoing research to assess its long-term effects on ecosystems. Preliminary studies suggest that it does not bioaccumulate significantly in aquatic organisms and has a low toxicity profile when compared to other fluorinated compounds.

In conclusion, 1-ethynyl-2,3,4,5,6-pentafluoro-benzene (CAS No. 5122-07-6) is a versatile compound with a wide range of applications in materials science, pharmaceuticals, and organic electronics. Its unique chemical properties make it an invaluable tool for researchers and developers working on advanced materials and drug discovery. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific and industrial fields.